Cas no 41150-48-5 (1-(4-(4-Chlorophenoxy)phenyl)ethanone)

• Product Name: 1-(4-(4-Chlorophenoxy)phenyl)ethanone
• CAS No: 41150-48-5
• MF: C₁₄H₁₁ClO₂
• MW: 246.688943147659
• MDL: MFCD02246925
• CID: 820854
• PubChem ID: 2757749
• Update Time: 2025-04-19

1-(4-(4-Chlorophenoxy)phenyl)ethanone Chemical and Physical Properties

Names and Identifiers

• 4’-(4-Chlorophenoxy)acetophenone
• 1-(4-(4-CHLOROPHENOXY)PHENYL)ETHANONE
• 1-[4-(4-chlorophenoxy)phenyl]Ethanone
• 4'-(4-CHLOROPHENOXY)ACETOPHENONE
• 1-[4-(4-chloro-phenoxy)-phenyl]-ethanone
• SCHEMBL1283604
• 41150-48-5
• 1-[4-(4-Chlorophenoxy)phenyl]-ethanone
• AS-32923
• CS-0216075
• AKOS000219668
• 1-[4-(4-chlorophenoxy)phenyl]ethan-1-one
• Z332381850
• KLQBBOAJYBGKHM-UHFFFAOYSA-N
• DA-29910
• MFCD02246925
• EN300-332036
• DTXSID30374024
• AB92061
• 1-[4-(4-Chlorophenoxyl)phenyl]ethanone
• 1-(4-(4-Chlorophenoxy)phenyl)ethanone

• MDL： MFCD02246925
• Inchi： 1S/C14H11ClO2/c1-10(16)11-2-6-13(7-3-11)17-14-8-4-12(15)5-9-14/h2-9H,1H3
• InChI Key： KLQBBOAJYBGKHM-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)OC1C=CC(C(C)=O)=CC=1

Computed Properties

• Exact Mass: 246.0447573g/mol
• Monoisotopic Mass: 246.0447573g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 26.3Ų